Cas no 1779744-23-8 (2-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol)

• Product Name: 2-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol
• CAS No: 1779744-23-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6433238
• PubChem ID: 84686843
• Update Time: 2025-07-26

2-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol
• EN300-1739976
• 1779744-23-8

• Inchi： 1S/C13H19NO2/c1-13(2)6-5-10-7-9(11(15)8-14)3-4-12(10)16-13/h3-4,7,11,15H,5-6,8,14H2,1-2H3
• InChI Key： RGCCWNBNJCNBBX-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(CN)O)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol

Comprehensive Overview of 2-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol (CAS No. 1779744-23-8): Properties, Applications, and Research Insights

The compound 2-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol (CAS No. 1779744-23-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its benzopyran core, combined with an amino alcohol functional group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given its structural similarity to known bioactive compounds.

In recent years, the demand for heterocyclic compounds like 2-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol has surged due to their role in developing targeted therapies. The 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran moiety is a critical feature, often associated with anti-inflammatory and neuroprotective properties. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal side effects.

The synthesis of CAS No. 1779744-23-8 involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yield and purity. These methods address the growing need for green chemistry practices, a hot topic in the scientific community. Researchers are also investigating enantioselective synthesis routes to produce optically pure forms of the compound, which could enhance its efficacy in chiral drug development.

From an industrial perspective, 2-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol is valued for its scalability and compatibility with high-throughput screening platforms. Its logP and solubility profiles make it suitable for formulation studies, a key consideration for drug delivery systems. These attributes have led to its inclusion in proprietary libraries for virtual screening and AI-driven drug design, reflecting the intersection of chemistry and computational biology.

Ongoing research explores the compound’s potential in GPCR modulation and enzyme inhibition, areas of high relevance in oncology and metabolic disorders. Its structure-activity relationship (SAR) is being meticulously mapped to optimize derivatives for specific biological targets. This aligns with frequent search queries like "benzopyran derivatives in cancer research" and "amino alcohol applications in medicine," highlighting its interdisciplinary appeal.

In summary, CAS No. 1779744-23-8 represents a promising scaffold in modern chemistry, bridging gaps between synthetic accessibility and therapeutic potential. As the scientific community prioritizes sustainable synthesis and molecular diversity, this compound is poised to remain a focal point in both academic and industrial research.